![molecular formula C20H28O2 B8323991 6-[(3,7-Dimethylnona-2,6-dien-1-YL)oxy]-3-methyl-2,3-dihydro-1-benzofuran CAS No. 51079-39-1](/img/structure/B8323991.png)
6-[(3,7-Dimethylnona-2,6-dien-1-YL)oxy]-3-methyl-2,3-dihydro-1-benzofuran
Cat. No. B8323991
M. Wt: 300.4 g/mol
InChI Key: XOZPMUCLNSBFFY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04002647
Procedure details
1-bromo-3,7-dimethyl-2,6-nonadiene and 6-hydroxy-3-methyl-2,3-dihydrobenzofuran are reacted to form 6-[(3,7-dimethyl-2,6-nonadienyl)-oxy]-3-methyl-2,3-dihydrobenzofuran of boiling point 147° C./0.001 mmHg; nD20 = 1.5312; and
Name
1-bromo-3,7-dimethyl-2,6-nonadiene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Br[CH2:2][CH:3]=[C:4]([CH3:12])[CH2:5][CH2:6][CH:7]=[C:8]([CH3:11])[CH2:9][CH3:10].[OH:13][C:14]1[CH:23]=[CH:22][C:17]2[CH:18]([CH3:21])[CH2:19][O:20][C:16]=2[CH:15]=1>>[CH3:12][C:4]([CH2:5][CH2:6][CH:7]=[C:8]([CH3:11])[CH2:9][CH3:10])=[CH:3][CH2:2][O:13][C:14]1[CH:23]=[CH:22][C:17]2[CH:18]([CH3:21])[CH2:19][O:20][C:16]=2[CH:15]=1
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Inputs
Step One
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Name
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1-bromo-3,7-dimethyl-2,6-nonadiene
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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BrCC=C(CCC=C(CC)C)C
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|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
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Smiles
|
OC1=CC2=C(C(CO2)C)C=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(=CCOC1=CC2=C(C(CO2)C)C=C1)CCC=C(CC)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
